2-cyano-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-cyano-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C11H12N2O3/c1-15-9-4-3-8(7-10(9)16-2)13-11(14)5-6-12/h3-4,7H,5H2,1-2H3,(H,13,14)
• InChI Key: FQSFOQOBZIALFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CC#N)OC
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• CAS No.: 438030-91-2

Description

2-cyano-N-(3,4-dimethoxyphenyl)acetamide is a chemical compound with the linear formula C11H12N2O3. It has a molecular weight of 220.23. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is defined by its linear formula, C11H12N2O3. Unfortunately, detailed structural analysis such as bond lengths, bond angles, and conformational properties are not available in the search results.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

2-Cyano-N-(3,4-dimethoxyphenyl)acetamide has been utilized in the synthesis of various heterocyclic compounds. For example, it has been used in the facile synthesis of (±)-crispine A via an acyliminium ion cyclisation, demonstrating its utility in complex organic syntheses (King, 2007). Furthermore, its derivative was used in the Mn(III)/Cu(II)-mediated oxidative radical cyclization to form erythrinanes, a class of natural products with various biological activities (Chikaoka et al., 2003).

Analgesic and Anti-Inflammatory Activities

Cyclocondensation of 4-(3,4-dimethoxybenzyl)heptan-4-ol with N-substituted cyanoacetamide resulted in compounds with significant analgesic and anti-inflammatory activities. This highlights the potential therapeutic applications of derivatives of this compound (Yusov et al., 2019).

Photoluminescent Materials

The electrochemical oxidation of a related compound, 2-amino-3-cyano-4-phenylthiophene, suggested the potential of these compounds in forming a new class of photoluminescent materials. This finding indicates the broad utility of this class of compounds in material sciences (Ekinci et al., 2000).

Antitumor Activities

Derivatives of this compound have shown promising results in antitumor activities. For instance, novel pyrimidiopyrazole derivatives displayed significant in vitro antitumor activity against HepG2 cell line, highlighting their potential in cancer research (Fahim et al., 2019).

Applications in Organic Synthesis

The compound has also found utility in various organic synthesis applications. Its derivatives have been used as synthons in heterocyclic synthesis, demonstrating their versatility as building blocks for synthesizing a wide range of complex organic molecules (Gouda et al., 2015).